![molecular formula C8H8BrNO4S B1449210 3-Bromo-5-(methylsulfonamido)benzoic acid CAS No. 1501338-22-2](/img/structure/B1449210.png)
3-Bromo-5-(methylsulfonamido)benzoic acid
Overview
Description
3-Bromo-5-(methylsulfonamido)benzoic acid, also known as 3-BrMSBA, is a sulfur-containing carboxylic acid. It is a key intermediate in the synthesis of a variety of pharmaceuticals and other compounds. It has attracted considerable attention due to its unique properties, which include high reactivity and low toxicity. In recent years, 3-BrMSBA has been used in various scientific research applications, such as in the synthesis of pharmaceuticals, biocatalysis, and drug delivery.
Scientific Research Applications
3-Bromo-5-(methylsulfonamido)benzoic acid has a wide range of applications in scientific research. It has been used in the synthesis of pharmaceuticals, such as antifungal agents and anti-inflammatory drugs. It has also been used in biocatalysis, as a catalyst for the synthesis of various organic compounds. Additionally, this compound has been used in drug delivery, as a carrier molecule for drug molecules.
Mechanism of Action
The mechanism of action of 3-Bromo-5-(methylsulfonamido)benzoic acid is not fully understood. However, it is believed to act as an acid catalyst, promoting the formation of carbon-carbon bonds and other reactions. Additionally, it is thought to act as a nucleophile, reacting with electrophiles to form new molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not fully understood. However, studies have shown that it is not toxic to humans and other organisms, and is not mutagenic or carcinogenic. Additionally, it has been shown to have anti-inflammatory and antifungal properties.
Advantages and Limitations for Lab Experiments
3-Bromo-5-(methylsulfonamido)benzoic acid has several advantages for use in laboratory experiments. It is easy to synthesize and store, and has a low toxicity. Additionally, it is highly reactive and can be used in a variety of applications. However, it is not suitable for use in large-scale synthesis, as it is expensive and difficult to obtain in large quantities.
Future Directions
The future of 3-Bromo-5-(methylsulfonamido)benzoic acid is promising. It has potential applications in a wide range of industries, including pharmaceuticals, biocatalysis, and drug delivery. Additionally, further research is needed to better understand its mechanism of action and biochemical and physiological effects. Additionally, further research is needed to develop more efficient and cost-effective methods for its synthesis.
properties
IUPAC Name |
3-bromo-5-(methanesulfonamido)benzoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8BrNO4S/c1-15(13,14)10-7-3-5(8(11)12)2-6(9)4-7/h2-4,10H,1H3,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IGGBNIZXCMXPBW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)NC1=CC(=CC(=C1)C(=O)O)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8BrNO4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.